2-(6-(4-fluorophenyl)imidazo[2,1-b]thiazol-3-yl)-N-((2-phenylthiazol-4-yl)methyl)acetamide

• IUPAC Name: 2-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-[(2-phenyl-1,3-thiazol-4-yl)methyl]acetamide
• InChI: InChI=1S/C23H17FN4OS2/c24-17-8-6-15(7-9-17)20-12-28-19(14-31-23(28)27-20)10-21(29)25-11-18-13-30-22(26-18)16-4-2-1-3-5-16/h1-9,12-14H,10-11H2,(H,25,29)
• InChI Key: PVQBTGNPZQVSDS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=CS2)CNC(=O)CC3=CSC4=NC(=CN34)C5=CC=C(C=C5)F
• Molecular Formula: C23H17FN4OS2
• Molecular Weight: 448.5 g/mol

Description

“2-(6-(4-fluorophenyl)imidazo[2,1-b]thiazol-3-yl)-N-((2-phenylthiazol-4-yl)methyl)acetamide” is a compound that has been synthesized and evaluated for its antibacterial and antifungal activities. It has shown strong antifungal activity and high selectivity for the test fungus Candida albicans over Gram-positive and -negative bacteria.

Synthesis Analysis

The compound has been synthesized as part of a series of new imidazole-fused imidazo[2,1-b][1,3,4]thiadiazole analogues. The synthesis process involves the use of ethanol with a catalytic amount of acetic acid.

Molecular Structure Analysis

The molecular structure of the compound is complex, with a fluorophenyl group attached to an imidazo[2,1-b]thiazol-3-yl group, which is further attached to a phenylthiazol-4-yl)methyl)acetamide group.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound are complex and involve multiple steps. The reactions involve the use of various reagents and catalysts, and the process requires careful control of conditions to ensure the correct product is formed.

Scientific Research Applications

Antiproliferative Activity

. In a study, it was tested against a panel of 55 cell lines of nine different cancer types at the National Cancer Institute (NCI). . .

Potential Anticancer Agent

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Chemical Research

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Mechanism of Action

Mode of Action

Imidazole and thiazole derivatives are known to interact with their targets in a variety of ways, often acting as inhibitors or activators .

Biochemical Pathways

Imidazole and thiazole derivatives are known to affect a variety of biochemical pathways, often related to their targets of action .

Pharmacokinetics

Imidazole and thiazole derivatives are generally known to have good bioavailability due to their favorable physicochemical properties .

Result of Action

Imidazole and thiazole derivatives are known to have a variety of effects, often related to their mode of action .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of imidazole and thiazole derivatives .